Cas no 1283968-59-1 (Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate)

• Product Name: Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate
• CAS No: 1283968-59-1
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5871540
• PubChem ID: 61313658
• Update Time: 2025-08-04

Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 1283968-59-1
• methyl 3-amino-4-(4-ethoxyphenoxy)benzoate
• EN300-27731326
• AKOS010567804
• Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate

• Inchi： 1S/C16H17NO4/c1-3-20-12-5-7-13(8-6-12)21-15-9-4-11(10-14(15)17)16(18)19-2/h4-10H,3,17H2,1-2H3
• InChI Key： HOEGAXCXJITFKI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC)C1C=CC(C(=O)OC)=CC=1N

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.8Ų

Additional information on Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate

Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate (CAS No. 1283968-59-1): A Comprehensive Overview in Modern Chemical Research

Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate, identified by its unique chemical identifier CAS No. 1283968-59-1, represents a significant compound in the realm of pharmaceutical and biochemical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular biology. The detailed examination of its chemical properties, synthesis methodologies, and emerging applications in contemporary research will provide a thorough understanding of its relevance and utility.

The molecular structure of Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate consists of a benzoate core substituted with an amino group at the third position and a phenoxy ethoxy side chain at the fourth position. This specific arrangement imparts unique physicochemical properties that make it a valuable candidate for various biochemical interactions. The presence of both amino and hydroxyl functionalities enhances its solubility and reactivity, making it suitable for diverse synthetic pathways and biological assays.

In recent years, the compound has been extensively studied for its pharmacological properties. Researchers have been particularly interested in its potential as an intermediate in the synthesis of novel therapeutic agents. The benzoate moiety, known for its stability and bioavailability, serves as an excellent scaffold for drug design. Additionally, the phenoxy ethoxy side chain introduces a hydrophilic component, which can be exploited to enhance drug-target interactions.

One of the most compelling aspects of Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate is its role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The compound's ability to interact with kinase domains has been explored in several preclinical studies. These studies have demonstrated that derivatives of this compound can effectively inhibit specific kinases, thereby potentially leading to new treatment strategies.

Furthermore, the compound has shown promise in the field of neurobiology. Emerging research indicates that it may modulate neurotransmitter release and receptor activity, making it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate to cross the blood-brain barrier is particularly noteworthy, as it allows for direct interaction with neural targets.

The synthesis of Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic aromatic substitution followed by esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve yield and purity. These synthetic methodologies highlight the compound's complexity and the expertise required for its production.

In terms of analytical characterization, various spectroscopic techniques are employed to confirm the identity and purity of Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) confirms the molecular weight. High-performance liquid chromatography (HPLC) is used to assess purity and detect impurities.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties in vitro and in vivo. These studies are crucial for understanding how the compound behaves within biological systems and for predicting its potential therapeutic efficacy and safety profile.

Recent advancements in computational chemistry have further enhanced the study of Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate. Molecular docking simulations allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, which can guide the design of more effective derivatives.

The future prospects for Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential as an anti-inflammatory agent and an antioxidant has been particularly noteworthy. Additionally, exploring its role in modulating immune responses may open new avenues for treating autoimmune diseases.

In conclusion, Methyl 3-amino-4-(4-ethoxyphenoxy)benzoate (CAS No. 1283968-59-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure, coupled with its diverse applications in drug development and molecular biology, positions it as a cornerstone in modern chemical research. As further studies continue to uncover its therapeutic benefits, this compound is poised to play an increasingly important role in addressing various health challenges.